Cas no 2098091-62-2 (5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole)

• Product Name: 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole
• CAS No: 2098091-62-2
• MF: C₁₁H₈FN₃
• MW: 201.199725151062
• CID: 5728603
• PubChem ID: 126847440
• Update Time: 2025-05-20

5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2098091-62-2
• 5-(3-fluorophenyl)-1-prop-2-ynyltriazole
• 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole
• AKOS040818535
• F2167-8426
• 1H-1,2,3-Triazole, 5-(3-fluorophenyl)-1-(2-propyn-1-yl)-

• Inchi： 1S/C11H8FN3/c1-2-6-15-11(8-13-14-15)9-4-3-5-10(12)7-9/h1,3-5,7-8H,6H2
• InChI Key： ZIBLBPDQQYOMMC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CN=NN1CC#C

Computed Properties

• Exact Mass: 201.07022543g/mol
• Monoisotopic Mass: 201.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 347.0±52.0 °C(Predicted)
• pka: 0.05±0.10(Predicted)

Additional information on 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole

5-(3-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole: A Comprehensive Overview

The compound 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole, identified by the CAS number 2098091-62-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are well-known for their versatility and wide range of applications. The presence of a fluoro-substituted phenyl group and a propargyl moiety introduces unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole typically involves a click chemistry approach, specifically the Huisgen cycloaddition reaction. This reaction is highly efficient and selective, making it ideal for constructing triazole rings. The use of copper catalysts in this process ensures high yields and excellent regioselectivity. Recent advancements in catalytic systems have further enhanced the scalability of this synthesis, making it suitable for large-scale production in pharmaceutical and agrochemical industries.

One of the most promising applications of this compound lies in its potential as a drug candidate. Triazoles are known to exhibit diverse pharmacological activities, including anti-inflammatory, antifungal, and anticancer properties. Studies have shown that 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole demonstrates significant inhibitory effects on certain enzymes associated with neurodegenerative diseases. This makes it a valuable lead compound for developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. The propargyl group present in the molecule can undergo further functionalization to create cross-linked polymers with unique mechanical properties. These polymers have potential applications in the development of advanced composites and high-performance materials for aerospace and automotive industries.

Recent research has also explored the use of 5-(3-fluorophenyl)-1-(prop-2-yn-1-yl)-1H-triazole as a building block for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an excellent candidate for constructing self-assembled nanostructures. These structures have potential applications in drug delivery systems and molecular sensing technologies.

The structural versatility of this compound is further highlighted by its ability to participate in various post-synthetic modifications. For instance, the fluoro group can be replaced with other substituents to fine-tune the molecule's properties according to specific requirements. This modularity allows researchers to explore a wide range of chemical space, leading to the discovery of novel compounds with enhanced biological activity.

In conclusion, CAS No 209809162-based compounds like 5-(3-fluorophenyl)-1-(propargyl)-triazole represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical reactivity and biological activity, paving the way for innovative solutions in medicine, materials science, and beyond.